Cas no 80284-77-1 (Diphosphoric acid,P,P'-bis(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI))

• Product Name: Diphosphoric acid,P,P'-bis(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI)
• CAS No: 80284-77-1
• MF: C₂₀H₁₆O₁₁P₂
• MW: 494.28196811676
• CID: 725384
• PubChem ID: 133434
• Update Time: 2025-04-19

Diphosphoric acid,P,P'-bis(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,P,P'-bis(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI)
• bis(4-methylumbelliferyl)pyrophosphate
• Diphosphoric acid, P,P'-bis(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester
• 80284-77-1
• BMPP
• bis(4-methyl-2-oxochromen-7-yl) phosphono phosphate

• Inchi： 1S/C20H16O11P2/c1-11-7-19(21)27-17-9-13(3-5-15(11)17)29-33(26,31-32(23,24)25)30-14-4-6-16-12(2)8-20(22)28-18(16)10-14/h3-10H,1-2H3,(H2,23,24,25)
• InChI Key： FNVBALFTMLKFEC-UHFFFAOYSA-N
• SMILES： P(=O)(OP(=O)(O)O)(OC1C=CC2C(C)=CC(=O)OC=2C=1)OC1C=CC2C(C)=CC(=O)OC=2C=1

Computed Properties

• Exact Mass: 494.016784
• Monoisotopic Mass: 494.016784
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: 1.3

Experimental Properties

• Density: 1.613
• Boiling Point: 729.2°C at 760 mmHg
• Flash Point: 394.8°C
• Refractive Index: 1.634